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Compound of Interest

Compound Name: AC-186

Cat. No.: B605114 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview of the use of AC-186, a selective

nonsteroidal estrogen receptor β (ERβ) agonist, in a preclinical animal model of Parkinson's

disease. The data and protocols are compiled from published research to guide the design and

execution of similar studies.

Quantitative Data Summary
The following tables summarize the dosage and administration details for AC-186 and related

compounds used in a key neuroprotection study.

Table 1: Compound Dosage and Administration
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Compoun
d

Dosage
Route of
Administr
ation

Vehicle
Frequenc
y

Duration
Animal
Model

AC-186 10 mg/kg
Subcutane

ous (s.c.)

Sesame

Oil
Once Daily 7 days

Male

Sprague-

Dawley

Rats

AC-131 10 mg/kg
Subcutane

ous (s.c.)

Sesame

Oil
Once Daily 7 days

Male

Sprague-

Dawley

Rats

AC-623 10 mg/kg
Subcutane

ous (s.c.)

Sesame

Oil
Once Daily 7 days

Male

Sprague-

Dawley

Rats

AC-957 10 mg/kg
Subcutane

ous (s.c.)

Sesame

Oil
Once Daily 7 days

Male

Sprague-

Dawley

Rats

Estradiol 100 µg/kg
Subcutane

ous (s.c.)

Sesame

Oil
Once Daily 7 days

Male

Sprague-

Dawley

Rats

Experimental Protocols
Animal Model: 6-Hydroxydopamine (6-OHDA)-Induced
Model of Parkinson's Disease in Rats
This protocol describes the creation of a bilateral 6-hydroxydopamine (6-OHDA) lesion in the

substantia nigra pars compacta (SNpc) of rats to model Parkinson's disease.

Materials:
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Male Sprague-Dawley rats (250-300 g)

6-hydroxydopamine (6-OHDA) hydrochloride

Sterile saline (0.9% NaCl)

Ascorbic acid

Anesthetic (e.g., isoflurane)

Stereotaxic frame

Hamilton syringe (10 µL)

Surgical tools (scalpel, forceps, etc.)

Sutures or wound clips

Procedure:

Preparation of 6-OHDA Solution: Prepare a fresh solution of 6-OHDA in sterile saline

containing 0.02% ascorbic acid to prevent oxidation. A typical concentration is 2 mg/mL.[1]

The solution should be protected from light.

Animal Preparation: Anesthetize the rat using isoflurane or another suitable anesthetic.

Shave the scalp and secure the animal in a stereotaxic frame.

Surgical Procedure:

Make a midline incision on the scalp to expose the skull.

Identify and mark the bregma.

Drill small holes through the skull at the desired stereotaxic coordinates for the substantia

nigra pars compacta (SNpc). For bilateral lesions, the coordinates are typically A/P -5.0

mm, M/L ±1.6 mm, and D/V -8.2 mm relative to bregma.[2]

6-OHDA Injection:
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Lower the Hamilton syringe needle to the target D/V coordinate.

Inject 4 µL of the 6-OHDA solution (containing 8 µg of 6-OHDA) into each hemisphere at a

slow and steady rate (e.g., 1 µL/minute).[1][2]

Leave the needle in place for an additional 5 minutes to allow for diffusion and to minimize

backflow.[1]

Slowly retract the needle.

Post-operative Care: Suture the incision and allow the animal to recover in a warm

environment. Administer analgesics as required and monitor the animal's weight and well-

being daily for the first few days post-surgery.

AC-186 Administration Protocol
This protocol outlines the subcutaneous administration of AC-186 for neuroprotection studies in

the 6-OHDA rat model.

Materials:

AC-186

Sesame oil (vehicle)

Sterile syringes and needles (25-27 gauge)

Procedure:

Preparation of Dosing Solution: Prepare a suspension of AC-186 in sesame oil to achieve a

final concentration that allows for the administration of 10 mg/kg in a reasonable volume

(e.g., 1-2 mL/kg).

Dosing Regimen:

Begin treatment one day prior to the 6-OHDA lesioning surgery.

Administer AC-186 subcutaneously at a dose of 10 mg/kg once daily for a total of 7 days.
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On the second day of treatment, perform the bilateral 6-OHDA lesions as described in the

protocol above.

Administration Technique:

Gently restrain the rat.

Lift the loose skin on the back or flank to form a "tent".

Insert the needle into the base of the tented skin, parallel to the body.

Aspirate briefly to ensure a blood vessel has not been entered.

Inject the solution and withdraw the needle.
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Caption: Proposed signaling pathway of AC-186-mediated neuroprotection.

Experimental Workflow for AC-186 Neuroprotection
Study
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Caption: Timeline of the experimental workflow for assessing AC-186 neuroprotection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for AC-186 in Animal
Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605114#ac-186-dosage-for-animal-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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